2-(3,4-difluorophenyl)-N-(2-iodoethyl)acetamide

• IUPAC Name: 2-(3,4-difluorophenyl)-N-(2-iodoethyl)acetamide
• InChI: InChI=1S/C10H10F2INO/c11-8-2-1-7(5-9(8)12)6-10(15)14-4-3-13/h1-2,5H,3-4,6H2,(H,14,15)
• InChI Key: KWFGLKBIBXJTMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC(=O)NCCI)F)F
• Molecular Formula: C10H10F2INO
• Molecular Weight: 325.09 g/mol

Description

2-(3,4-difluorophenyl)-N-(2-iodoethyl)acetamide, also known as DIFA, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in medicinal chemistry. DIFA is a member of the acetamide family of compounds and has been found to exhibit promising biological activity against various diseases.

Scientific Research Applications

Photoreactions of Flutamide

A study investigated the photoreactions of flutamide, a compound with a somewhat similar structure due to its inclusion of a phenyl ring and an amide group, in different solvents. This research could be relevant in understanding how similar compounds might behave under UV light exposure, which is crucial for pharmaceutical stability and environmental fate studies (Watanabe, Fukuyoshi, & Oda, 2015).

Structural Studies

Another study described the crystal structures of compounds containing difluoromethyl groups and halophenyl rings, highlighting the importance of molecular geometry, intermolecular interactions, and 3-D arrays in drug design and material science. This research underscores the structural considerations in designing molecules with specific properties (Boechat et al., 2011).

Quantum Chemical Calculations

Research on the conformation, vibrational spectroscopy, and thermodynamic properties of dichloro-dichlorophenyl acetamides via density functional theory (DFT) provides insights into the electronic structure and reactivity of such compounds. These findings are essential for understanding the molecular basis of their biological activity or chemical behavior (Choudhary et al., 2014).

Thermal Degradation Studies

A study on the thermal degradation of modafinil and its analogs, including fluorophenyl groups, provides insights into the stability and decomposition pathways of these compounds, which is critical for pharmaceutical development and forensic analysis (Dowling et al., 2017).

GPR119 Agonist Design

The design and evaluation of a GPR119 agonist bearing a trifluorophenylacetamide group showcase the application of similar compounds in therapeutic agent development, particularly in targeting specific receptors for disease treatment (Mascitti et al., 2011).